Cas no 910442-13-6 (1-(2-methylpropyl)pyrrolidin-3-ylmethanol)

1-(2-Methylpropyl)pyrrolidin-3-ylmethanol is a chiral pyrrolidine derivative featuring a hydroxymethyl substituent at the 3-position and a 2-methylpropyl group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its structural framework is advantageous for constructing complex heterocycles due to the presence of both a secondary amine and a hydroxyl group, enabling diverse functionalization. The steric influence of the 2-methylpropyl moiety may enhance selectivity in asymmetric reactions. Suitable for use in medicinal chemistry and catalyst design, this compound offers synthetic flexibility while maintaining stability under standard handling conditions.
1-(2-methylpropyl)pyrrolidin-3-ylmethanol structure
910442-13-6 structure
Product Name:1-(2-methylpropyl)pyrrolidin-3-ylmethanol
CAS No:910442-13-6
MF:C9H19NO
MW:157.253262758255
CID:1074424
PubChem ID:17999086
Update Time:2025-06-30

1-(2-methylpropyl)pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (1-Isobutylpyrrolidin-3-yl)methanol
    • 910442-13-6
    • [1-(2-methylpropyl)pyrrolidin-3-yl]methanol
    • SCHEMBL1515214
    • AKOS005174160
    • DTXSID00592197
    • F8883-7642
    • FT-0683704
    • ALBB-013347
    • 3-pyrrolidinemethanol, 1-(2-methylpropyl)-
    • 1-(2-methylpropyl)pyrrolidin-3-ylmethanol
    • MDL: MFCD08361792
    • Inchi: 1S/C9H19NO/c1-8(2)5-10-4-3-9(6-10)7-11/h8-9,11H,3-7H2,1-2H3
    • InChI Key: ONWDHDUWKQHHCA-UHFFFAOYSA-N
    • SMILES: OCC1CCN(CC(C)C)C1

Computed Properties

  • Exact Mass: 157.146664230g/mol
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.5Ų

1-(2-methylpropyl)pyrrolidin-3-ylmethanol Security Information

  • HazardClass:IRRITANT

1-(2-methylpropyl)pyrrolidin-3-ylmethanol Pricemore >>

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Additional information on 1-(2-methylpropyl)pyrrolidin-3-ylmethanol

Comprehensive Overview of 1-(2-methylpropyl)pyrrolidin-3-ylmethanol (CAS No. 910442-13-6): Properties, Applications, and Industry Insights

The compound 1-(2-methylpropyl)pyrrolidin-3-ylmethanol (CAS No. 910442-13-6) is a specialized organic molecule with a unique structural framework, combining a pyrrolidine ring and a 2-methylpropyl substituent. This chemical entity has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula, C9H19NO, and distinct functional groups make it valuable for synthetic modifications, particularly in the development of bioactive compounds.

In recent years, the demand for pyrrolidine derivatives like 1-(2-methylpropyl)pyrrolidin-3-ylmethanol has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring its role in modulating central nervous system (CNS) targets, given the pyrrolidine scaffold's prevalence in neurologically active compounds. This aligns with current trends in addressing neurodegenerative diseases and mental health disorders, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 910442-13-6 typically involves multi-step organic reactions, including reductive amination or nucleophilic substitution, to introduce the 2-methylpropyl group. Its methanol moiety further enhances solubility, a critical factor in formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate purity, a key concern for users searching for "high-purity pyrrolidine-based intermediates" or "analytical methods for heterocyclic compounds."

From an industrial perspective, 1-(2-methylpropyl)pyrrolidin-3-ylmethanol is often discussed alongside green chemistry initiatives. Manufacturers are optimizing routes to reduce waste, reflecting the growing user interest in "sustainable synthesis of pharmaceutical intermediates." Regulatory compliance, particularly REACH and FDA guidelines, is another hot topic, with searches increasing for "CAS 910442-13-6 safety data" and "regulatory status of pyrrolidine derivatives."

Emerging applications include its use in catalysis and ligand design, where the pyrrolidin-3-ylmethanol structure acts as a chiral auxiliary. This ties into the broader search trend for "asymmetric synthesis catalysts" and "chiral building blocks." Additionally, its stability under various pH conditions makes it a candidate for prodrug development, a frequently queried subject in medicinal chemistry forums.

Storage and handling recommendations for CAS No. 910442-13-6 emphasize inert atmospheres and moisture control, addressing common user queries about "long-term stability of nitrogen-containing heterocycles." Suppliers often highlight its compatibility with common organic solvents, a practical consideration for laboratories searching for "solubility data of 1-(2-methylpropyl)pyrrolidin-3-ylmethanol."

In summary, 1-(2-methylpropyl)pyrrolidin-3-ylmethanol represents a multifaceted compound bridging academic research and industrial applications. Its relevance to trending topics like CNS drug development, green synthesis, and chiral chemistry ensures continued interest, while its well-documented physicochemical properties support diverse scientific inquiries.

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